Cas no 36781-66-5 ((z)-ch3ch=chch2c(o)och3)

(z)-ch3ch=chch2c(o)och3 structure
(z)-ch3ch=chch2c(o)och3 structure
Product Name:(z)-ch3ch=chch2c(o)och3
CAS No:36781-66-5
MF:C6H10O2
MW:114.142402172089
CID:921650
PubChem ID:5364612
Update Time:2025-04-19

(z)-ch3ch=chch2c(o)och3 Chemical and Physical Properties

Names and Identifiers

    • methyl cis
    • trans- pent-3-enoate
    • Methyl (3Z)-3-pentenoate #
    • SCHEMBL5834646
    • KJALUUCEMMPKAC-ARJAWSKDSA-N
    • methyl (Z)-pent-3-enoate
    • methyl cis-3-pentenoate
    • (Z)-CH3CH=CHCH2C(O)OCH3
    • DTXSID201312890
    • Methyl (3Z)-3-pentenoate
    • (Z)-3-Pentenoic acid, methyl ester
    • 36781-66-5
    • (z)-ch3ch=chch2c(o)och3
    • Inchi: 1S/C6H10O2/c1-3-4-5-6(7)8-2/h3-4H,5H2,1-2H3/b4-3-
    • InChI Key: KJALUUCEMMPKAC-ARJAWSKDSA-N
    • SMILES: O(C)C(C/C=C\C)=O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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